Cerium;lanthanum;neodymium;propane

• Molecular Formula: C3H8CeLaNd
• Molecular Weight: 467.36 g/mol
• IUPAC Name: cerium;lanthanum;neodymium;propane
• InChI: InChI=1S/C3H8.Ce.La.Nd/c1-3-2;;;/h3H2,1-2H3
• InChI Key: HOAYDNZUAUOLNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC.[La].[Ce].[Nd]

Description

Misch metal, derived from the German word “Mischmetall” meaning “mixed metal,” is an alloy primarily composed of rare-earth elements. It typically contains approximately 55% cerium, 25% lanthanum, and 15-18% neodymium, with traces of other rare earth metals and about 5% iron . This alloy is widely used in various industrial applications, most notably in the pyrophoric ferrocerium “flint” ignition devices found in lighters and torches .

Preparation Methods

Synthetic Routes and Reaction Conditions

Historically, misch metal was prepared from monazite, an anhydrous phosphate of light lanthanides and thorium . The ore was cracked by reacting at high temperatures with either concentrated sulfuric acid or sodium hydroxide . Thorium was removed by taking advantage of its weaker basicity relative to the trivalent lanthanides, and the remaining lanthanides were converted to their chlorides . Electrolysis of the molten anhydrous chloride, often mixed with other anhydrous halides to improve melt behavior, led to the formation of molten misch metal .

Industrial Production Methods

In modern industrial settings, misch metal is generally produced by the electrolysis of mixed rare-earth chlorides . This process involves the reduction of rare-earth oxides to their metallic forms using electrolytic methods. The resulting molten misch metal is then cast into ingots for further use .

Chemical Reactions Analysis

Types of Reactions

Misch metal undergoes various chemical reactions, including oxidation, reduction, and substitution . For instance, it reacts readily with oxygen, hydrogen, nitrogen, sulfur, arsenic, bismuth, and antimony . These reactions are crucial in reducing the effects of these elements on the properties of metals.

Common Reagents and Conditions

Common reagents used in reactions with misch metal include oxygen, hydrogen, and various acids . The reactions typically occur under controlled conditions to ensure the desired outcomes. For example, misch metal burns above 150°C in pure oxygen, while chips, turnings, and powder burn at this temperature even in air .

Major Products Formed

The major products formed from these reactions include rare-earth hydroxide carbonates or oxide hydrates when misch metal oxidizes in air . Additionally, the alloy forms various intermetallic compounds when reacting with other metals, enhancing its properties for specific applications .

Scientific Research Applications

The combination of cerium, lanthanum, neodymium, and propane can lead to interesting chemical behaviors and potential applications in catalysis and materials science. Cerium (Ce), lanthanum (La), and neodymium (Nd) are rare earth elements known for their distinctive chemical properties. Propane (C₃H₈) is a simple alkane used as a fuel.

Properties and Chemical Reactivity

• Multiple Oxidation States Cerium, lanthanum, and neodymium exhibit notable chemical reactivity due to their ability to exist in multiple oxidation states.
• Catalysis Propane may influence the reactivity of lanthanides when used as catalysts in organic reactions, particularly in hydrocarbon transformations. Studies indicate cerium-based catalysts can enhance the efficiency of propane dehydrogenation reactions.

Synthesis Methods

• The synthesis of compounds containing cerium, lanthanum, neodymium, and propane typically involves several methods. Alkyl derivatives can be synthesized through the reaction of organolithium or Grignard reagents with cerium compounds in specific cases involving organocerium chemistry.

Applications

• Catalysis: Lanthanum-based catalysts are essential in refining petroleum because they enhance the catalytic cracking process, which breaks down complex hydrocarbons into simpler molecules, improving the efficiency of fuel production . Cerium is used in catalytic converters in automobiles to reduce harmful emissions .
• Materials Science: The combination of rare earth elements with a hydrocarbon component can potentially enhance catalytic properties compared to purely inorganic or organic compounds.
• Glass Production: Lanthanum is used in the glass industry for producing high-quality camera lenses . Lanthanum oxide is a key component in producing specialized glass, including camera lenses and optical fibers, improving the glass’s refractive index and reducing dispersion .
• Nanotechnology: Cerium oxide nanoparticles exhibit antioxidant properties that may have therapeutic potential. Studies suggest cerium oxide can scavenge free radicals, which could be beneficial in treating oxidative stress-related diseases. Cerium oxide nanoparticles can be loaded with an antitumor drug and thus play the role of a drug delivery system .
• Fuel: Propane's role as a fuel adds an additional dimension to potential applications in energy-related fields.

Examples of compounds with similar applications

Compound Name	Composition	Unique Features
Mischmetal	Mixture of cerium, lanthanum, neodymium	Used in pyrophoric materials like ferrocerium
Ceric Ammonium Nitrate	Cerium compound	A strong oxidizing agent used in organic synthesis
Lanthanide Oxides	Various combinations of lanthanides	Important for catalysis and materials science applications

Research and Development

• Toyota discovered a specific ratio at which lanthanum and cerium can be alloyed so that the deterioration of properties is suppressed .
• The interaction between rare earth elements and hydrocarbons like propane suggests potential for catalytic processes, and further exploration could lead to advancements in catalysis for hydrocarbon processing.

Mechanism of Action

The mechanism by which misch metal exerts its effects is primarily through its ability to react with various elements, thereby modifying the properties of the materials it is alloyed with . For example, the addition of misch metal to cast iron improves ductility and toughness by allowing graphite to form nodules, which nucleate in spheroidal and vermicular cast iron . In magnesium alloys, misch metal refines the microstructure by breaking the α-Mg halos and lamellar eutectic phase .

Comparison with Similar Compounds

Misch metal is unique due to its composition of multiple rare-earth elements, which gives it distinct properties compared to other similar compounds. Some similar compounds include:

Cerium: While cerium is a major component of misch metal, it is often used separately in various applications, such as in glass polishing agents and as a catalyst in automotive exhaust systems.

Lanthanum: Another significant component of misch metal, lanthanum is used in optical glasses and as a catalyst in petroleum refining.

Neodymium: Known for its magnetic properties, neodymium is used in the production of powerful permanent magnets.

Misch metal’s unique combination of these elements allows it to be used in applications where individual rare-earth metals might not be as effective.

Biological Activity

The biological activity of the compound comprising cerium, lanthanum, neodymium, and propane is an area of growing interest due to the unique properties of rare earth elements (REEs) and their potential applications in medicine and biotechnology. This article reviews the current understanding of the biological activities associated with these elements, particularly focusing on cerium, lanthanum, and neodymium, as well as their interactions with biological systems.

Overview of Rare Earth Elements

Cerium (Ce), lanthanum (La), and neodymium (Nd) are part of the lanthanide series of rare earth elements. These metals are known for their unique electronic configurations and oxidation states, which contribute to their diverse biological activities. While they do not play essential roles in human physiology, they exhibit various effects on cellular processes.

Antineoplastic Activity

Recent studies have highlighted the antineoplastic properties of cerium, lanthanum, and neodymium complexes. A study demonstrated that cerium complexes with 3,3'-benzylidenebis[4-hydroxycoumarin] exhibited significant cytotoxicity against HL-60 myeloid cells. The cerium complex showed superior activity compared to lanthanum and neodymium complexes, suggesting potential applications in cancer therapy .

Antimicrobial Properties

Cerium oxide nanoparticles (nanoceria) have garnered attention for their antimicrobial properties. They act primarily through oxidative stress mechanisms. Research indicates that cerium can penetrate effete cells and exert antimicrobial effects against a variety of bacterial species. Cerium nitrate has been shown to be effective against both Gram-positive (Staphylococcus aureus) and Gram-negative (Pseudomonas aeruginosa) bacteria, with optimal activity at slightly acidic pH levels .

The mechanisms by which these REEs exert their biological effects can be summarized as follows:

• Oxidative Stress : Cerium oxide nanoparticles can scavenge free radicals due to their unique redox properties, which allows them to act as antioxidants in various medical conditions such as cardiac diseases and cancer .
• Calcium Displacement : REEs can displace calcium ions from binding sites in biological systems. This property can lead to enzyme inhibition or dysfunction in both plant and animal cells . For instance, cerium ions have been shown to interfere with calcium-dependent processes in blood coagulation.
• Cytotoxicity : Inhalation studies have revealed that exposure to cerium oxide nanoparticles can induce cytotoxic effects in lung tissue via oxidative stress mechanisms .

Toxicological Considerations

Despite their potential therapeutic benefits, the toxicity of these compounds must be carefully evaluated. Cerium chloride has been identified as highly toxic to pulmonary alveolar macrophages with a low LC50 value of 29 µM . Moreover, populations exposed to high levels of REEs have shown abnormal blood parameters, indicating potential health risks associated with chronic exposure.

Case Studies

Several case studies illustrate the biological activity of these compounds:

• Cytotoxicity in Cancer Cells : A study on novel lanthanide complexes revealed that cerium-based compounds significantly inhibited cancer cell proliferation compared to lanthanum and neodymium counterparts .
• Antimicrobial Efficacy : Research demonstrated that cerium nitrate effectively inhibited bacterial growth at concentrations as low as 0.001–0.004 M against Pseudomonas species .
• Toxicological Impact : A literature review indicated that exposure to cerium oxide nanoparticles resulted in significant inflammatory responses in animal models, emphasizing the need for further research on long-term exposure effects .

Summary Table of Biological Activities

Compound	Biological Activity	Mechanism	Toxicity Level
Cerium Complexes	Antineoplastic	Cytotoxicity	Moderate
Cerium Nitrate	Antimicrobial	Oxidative stress	Low
Lanthanum	Enzyme inhibition	Calcium displacement	Moderate
Neodymium	Limited studies available	Unknown	Unknown

Q & A

Basic Research Questions

Q. What analytical methods are effective for quantifying cerium, lanthanum, and neodymium in mixed rare earth samples?

• Methodological Answer : Ion-exchange chromatography is a robust method for separating these elements in chloride-based mixtures. For example, a 100-g sample containing ~10% neodymium, praseodymium, cerium, and lanthanum can be quantitatively separated with minimal error (±0.5%) using ion-exchange resins . Gravimetric methods, such as precipitation with N-Benzoyl-N-phenylhydroxylamine at pH 4.8–5.2, enable selective cerium isolation from lanthanum with ~99.5% efficiency . Validation via inductively coupled plasma mass spectrometry (ICP-MS) or fusion-based sensitive methods ensures accuracy .

Q. What are the standard methods for separating cerium from lanthanum and neodymium in sulfate solutions?

• Methodological Answer : Oxidation of Ce(III) to Ce(IV) in alkaline conditions (e.g., using H₂O₂ or O₃) allows selective separation via liquid-liquid extraction with ionic liquids (ILs) like trihexyl(tetradecyl)phosphonium bis(trifluoromethylsulfonyl)imide. Ce(IV) forms stable complexes with ILs, while trivalent lanthanum and neodymium remain in the aqueous phase . Adjusting pH and oxidizing agents is critical to minimize co-extraction of other lanthanides.

Q. How are solubility products of lanthanum, cerium, and neodymium fluorides determined experimentally?

• Methodological Answer : Conductometric and potentiometric titrations in controlled ionic-strength solutions (e.g., 0.1 M NaClO₄) are used to measure solubility. For LaF₃, solubility products (Ksp) are calculated from ion activity coefficients derived from titration curves. Radiometric techniques using isotopic tracers (e.g., ¹⁴⁰La) enhance precision in low-concentration regimes .

Q. What precipitation techniques isolate cerium from lanthanum in chloride solutions?

• Methodological Answer : Sodium carbonate (Na₂CO₃) precipitation at pH 8–9 selectively precipitates lanthanum and neodymium carbonates, leaving cerium in solution due to its higher solubility. Subsequent cerium recovery is achieved via oxalate precipitation at pH 1–2 . pH control and chelating agents (e.g., EDTA) mitigate co-precipitation .

Advanced Research Questions

Q. How can researchers address discrepancies in rare earth element concentration data from different analytical techniques?

• Methodological Answer : Cross-validation using fusion-based methods (e.g., lithium metaborate/tetraborate fusion) and ICP-MS is critical. For instance, cerium’s correlation with neodymium in mineral samples was confirmed by comparing X-ray fluorescence (XRF) and fusion-ICP-MS results, resolving discrepancies from incomplete digestion in standard acid leaching . Statistical tools like principal component analysis (PCA) identify systematic errors in multi-method datasets.

Q. What parameters influence the efficiency of liquid-liquid extraction using ionic liquids for cerium(IV) separation?

• Methodological Answer : Key parameters include:

• Oxidation state stability : Ce(IV) must remain stable in the aqueous phase; reducing agents (e.g., ascorbic acid) must be excluded.
• IL composition : Phosphonium-based ILs with bis(trifluoromethylsulfonyl)imide anions show higher Ce(IV) selectivity than imidazolium analogs.
• Phase ratio : Aqueous-to-organic phase ratios >5:1 minimize co-extraction of trivalent lanthanides .

Q. How can thermodynamic data inform the design of synthesis protocols for rare earth-containing materials?

• Methodological Answer : Solubility products (Ksp) and Gibbs free energy (ΔG) values guide solvent selection and reaction conditions. For example, low Ksp of LaF₃ (~10⁻²⁵) necessitates non-aqueous solvents (e.g., molten salts) for fluoride-based material synthesis. Similarly, ΔG calculations predict the feasibility of electrodepositing lanthanum from nitrate solutions at −1.8 V (vs. Ag/AgCl) .

Q. What strategies optimize the recovery of cerium and lanthanum from complex waste streams like polishing powders?

• Methodological Answer : Acid leaching (e.g., 6 M HNO₃ at 80°C) followed by selective precipitation with oxalic acid isolates CeO₂ and La(OH)₃. For high-purity recovery (>99%), solvent extraction with di(2-ethylhexyl)phosphoric acid (D2EHPA) at pH 2–3 separates cerium from lanthanum, with stripping using 4 M HCl . Process optimization via response surface methodology (RSM) minimizes reagent consumption.

Q. How do researchers design experiments to validate the thermoelectric performance of cerium- and lanthanum-based skutterudites?

• Methodological Answer : Skutterudites (e.g., CeFe₄Sb₁₂) are synthesized via arc-melting and annealing (800°C for 72 hrs). Thermoelectric figure of merit (ZT) is calculated from Seebeck coefficient (μV/K), electrical resistivity (Ω·cm), and thermal conductivity (W/m·K) measurements. ZT optimization involves doping (e.g., Co substitution in CeFe₄₋ₓCoₓSb₁₂) to reduce lattice thermal conductivity via phonon scattering .

Q. What experimental setups are used for the electrodeposition of lanthanum, cerium, and neodymium?

• Methodological Answer : A three-electrode cell with a platinum working electrode, Ag/AgCl reference, and graphite counter electrode is used. Lanthanum nitrate (10 µg) or cerium oxide (100 µg) in 2N HCl is deposited at −1.5 to −2.0 V. Neodymium requires pulsed electrodeposition (10 Hz, 50% duty cycle) to prevent dendritic growth. Post-deposition, cyclic voltammetry confirms redox behavior .